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Compound of Interest

Compound Name: Nolomirole

Cat. No.: B1679826

These application notes provide a comprehensive overview of the administration of Nolomirole
(CHF-1035) in rodent models, designed for researchers, scientists, and drug development
professionals. This document includes summaries of quantitative data, detailed experimental
protocols, and visualizations of signaling pathways and experimental workflows.

Introduction

Nolomirole (CHF-1035) is a selective agonist for presynaptic dopamine D2 and a2-adrenergic
receptors.[1][2] Stimulation of these receptors leads to an inhibition of catecholamine release
from sympathetic nerve endings.[2] Nolomirole is a prodrug that is rapidly hydrolyzed by
circulating esterases to its active metabolite, CHF-1024 (5,6-dihydroxy-N-methyl-2-
aminotetralin).[1] It has been investigated for its potential therapeutic effects in conditions such
as heart failure.[1][2]

Mechanism of Action

Nolomirole exerts its effects through a dual agonistic action on two key presynaptic receptors
involved in the modulation of neurotransmitter release.

o Dopamine D2 Receptor Agonism: Nolomirole activates presynaptic D2 autoreceptors on
dopaminergic neurons. This activation inhibits the synthesis and release of dopamine,
providing a negative feedback mechanism.
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e 02-Adrenergic Receptor Agonism: Nolomirole also stimulates presynaptic a2-adrenergic
autoreceptors on noradrenergic neurons. This leads to a decrease in the release of
norepinephrine.

The combined effect of reducing both dopamine and norepinephrine release in the periphery
makes Nolomirole a candidate for cardiovascular conditions where sympathetic activity is
heightened.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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